![molecular formula C25H31NaO6S B608421 Sodium 4-(4-{[3-(4-acetyl-3-hydroxy-2-propylphenoxy)propyl]sulfanyl}phenyl)-4-hydroxy-3-methylbutanoate CAS No. 91541-81-0](/img/structure/B608421.png)
Sodium 4-(4-{[3-(4-acetyl-3-hydroxy-2-propylphenoxy)propyl]sulfanyl}phenyl)-4-hydroxy-3-methylbutanoate
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Overview
Description
L 649923 is a bioactive chemical.
Scientific Research Applications
Metabolism and Disposition
Sodium 4-(4-{[3-(4-acetyl-3-hydroxy-2-propylphenoxy)propyl]sulfanyl}phenyl)-4-hydroxy-3-methylbutanoate, also known as L-648,051, has been studied for its metabolism and disposition in rats and dogs. This compound is a potent receptor antagonist for leukotriene D4, potentially useful in treating asthma and other allergic disorders. Studies have shown that after administration, the compound is rapidly declined in rat and dog plasma, indicating a quick half-life. The compound exhibits poor bioavailability due to efficient first-pass metabolism, with bioavailabilities varying depending on the administered dosage (Tocco et al., 1988).
Synthesis Processes
The synthesis of related compounds provides insight into the chemical properties and potential applications of this compound. For instance, the synthesis of 1‐[2‐hydroxy‐4‐(3‐sulfo‐1‐propyloxy)‐phenyl]‐ ‐3‐(3‐hydroxy‐4‐methoxyphenyl)‐propan‐1‐one‐1‐14C sodium salt involves complex chemical processes starting from sodium acetate-1-14C (Koltai et al., 1982).
Structural Studies
The compound's structure has been studied, contributing to a deeper understanding of its chemical behavior. For example, the crystal structure, spectroscopic, and thermal studies of 3-(4-hydroxy-3-methoxyphenyl)-2-propenoic acid sodium salt have been conducted to understand the compound's stability and reactivity (Kula et al., 2007).
Receptor Antagonist Properties
L-648,051 has been identified as a selective and competitive inhibitor of leukotriene D4, with significant implications for treating bronchial asthma and related diseases. Its activity as a leukotriene D4 receptor antagonist suggests potential therapeutic applications (Jones et al., 1986).
Bioremediation Applications
The compound's related substances have been studied for bioremediation applications. For instance, the role of laccase from Fusarium incarnatum UC-14 in the bioremediation of Bisphenol A using a reverse micelles system indicates the potential of related chemical structures in environmental applications (Chhaya & Gupte, 2013).
properties
CAS RN |
91541-81-0 |
---|---|
Molecular Formula |
C25H31NaO6S |
Molecular Weight |
482.56 |
IUPAC Name |
sodium (3S,4R)-4-(4-((3-(4-acetyl-3-hydroxy-2-propylphenoxy)propyl)thio)phenyl)-4-hydroxy-3-methylbutanoate |
InChI |
InChI=1S/C25H32O6S.Na/c1-4-6-21-22(12-11-20(17(3)26)25(21)30)31-13-5-14-32-19-9-7-18(8-10-19)24(29)16(2)15-23(27)28;/h7-12,16,24,29-30H,4-6,13-15H2,1-3H3,(H,27,28);/q;+1/p-1/t16-,24+;/m0./s1 |
InChI Key |
HYMFDMFIXDCBBD-HCGKRMLVSA-M |
SMILES |
O=C([O-])C[C@H](C)[C@@H](O)C1=CC=C(SCCCOC2=CC=C(C(C)=O)C(O)=C2CCC)C=C1.[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
L 649923; L-649923; L649923; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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